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Compound of Interest

Compound Name: 2-(Benzyloxy)-1-naphthaldehyde

Cat. No.: B183195 Get Quote

2-(Benzyloxy)-1-naphthaldehyde is an aromatic aldehyde characterized by a benzyloxy

group protecting the hydroxyl function of what would otherwise be 2-hydroxy-1-

naphthaldehyde. This structural feature makes it a stable and versatile precursor in multi-step

organic syntheses. Its identity and core physical properties are summarized below.

Property Value Source(s)

CAS Number 52805-48-8 [1][2]

Molecular Formula C₁₈H₁₄O₂ [1][3]

Molecular Weight 262.30 g/mol [1]

Appearance Light yellow powder / solid [3]

Storage Class 11 - Combustible Solids

InChI Key
VEMDBXGFPCYWJJ-

UHFFFAOYSA-N

SMILES
O(Cc1ccccc1)c2c(C=O)c3cccc

c3cc2

The compound crystallizes in a monoclinic system.[3] The dihedral angle between the phenyl

and naphthyl ring systems is approximately 21.8°.[3] This spatial arrangement is crucial for

understanding its interaction with biological targets and its reactivity.
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Section 2: Hazard Identification and Safety Profile
While comprehensive toxicological data is not available, 2-(Benzyloxy)-1-naphthaldehyde is

classified as an irritant.[2] As a matter of sound laboratory practice, it should be handled as a

potentially hazardous substance. The primary risks are associated with irritation upon contact

or inhalation.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Due to its nature as a fine powder, aerosolization is a primary concern, necessitating the use of

engineering controls to prevent respiratory exposure.

Section 3: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is essential to mitigate the risks associated

with this compound. The causality behind these protocols is to prevent exposure and maintain

the chemical's integrity.

Engineering Controls:
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Fume Hood: All manipulations, including weighing, transferring, and preparing solutions,

must be conducted inside a certified chemical fume hood. This is the primary defense

against inhaling the fine powder.

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of any dust

that may escape primary containment.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory to protect against dust particles

causing severe eye irritation.

Hand Protection: Nitrile gloves should be worn to prevent skin contact. Gloves must be

inspected before use and changed immediately if contamination is suspected.

Body Protection: A standard laboratory coat must be worn and kept fastened.

Handling Procedures:

Preparation: Before handling, ensure the work area within the fume hood is clean and

uncluttered. Have all necessary equipment (spatulas, weigh boats, solvent wash bottles,

waste containers) readily available.

Aliquotting: To minimize dust, do not pour the powder. Use a spatula to carefully transfer the

solid from the stock bottle to a weigh boat.

Dissolution: If preparing a solution, add the solvent to the vessel containing the weighed

solid. Do not add the solid to the solvent, as this can increase the chance of dust becoming

airborne.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent moisture ingress and potential degradation.

The compound is reported to be sensitive to air and light. For long-term storage, consider

placing it in a desiccator and protecting it from light. Some suppliers recommend storing
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under an inert atmosphere, such as argon, to prevent oxidation of the aldehyde group.

Store away from incompatible materials, particularly strong oxidizing agents and strong

bases.
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A streamlined workflow for the safe handling of 2-(Benzyloxy)-1-naphthaldehyde.
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Section 4: Emergency Procedures and Waste
Disposal
First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if possible. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spill Response:

Evacuate the area and restrict access.

Ensure adequate ventilation and wear full PPE.

Carefully sweep up the spilled solid, avoiding dust generation. Use a HEPA-filtered vacuum

for larger spills if available.

Place the collected material into a sealed, labeled container for hazardous waste disposal.

Clean the spill area with soap and water.

Waste Disposal:

Dispose of unused material and contaminated waste in accordance with institutional, local,

and national hazardous waste regulations. Do not dispose of it down the drain.

Section 5: Synthesis and Characterization
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The most common synthesis of 2-(Benzyloxy)-1-naphthaldehyde is through the Williamson

ether synthesis, by benzylation of the corresponding phenol, 2-hydroxy-1-naphthaldehyde. The

protocol is reliable and high-yielding.

Detailed Synthesis Protocol: This protocol is adapted from the procedure reported in the

literature for the synthesis of the title compound.[3]

Reagents & Equipment:

2-Hydroxy-1-naphthaldehyde (1.0 eq)

Benzyl bromide (1.0 eq)

Potassium carbonate (K₂CO₃, anhydrous, ~1.1 eq)

N,N-Dimethylformamide (DMF), anhydrous

Round-bottom flask, magnetic stirrer, heating mantle, condenser

Standard work-up and purification equipment (Büchner funnel, separatory funnel, rotary

evaporator, chromatography supplies)

Procedure:

To a stirred solution of 2-hydroxy-1-naphthaldehyde (e.g., 4.30 g, 25.0 mmol) in anhydrous

DMF (100 mL) in a round-bottom flask, add anhydrous potassium carbonate (3.82 g, 27.6

mmol).

Add benzyl bromide (3.0 mL, 25.0 mmol) to the suspension.

Heat the reaction mixture to 90–100°C and maintain for 4 hours. Monitor the reaction by

TLC.

After the reaction is complete, cool the mixture to room temperature and filter it through

celite to remove inorganic salts.

Remove the DMF solvent under reduced pressure using a rotary evaporator.
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Dissolve the resulting residue in diethyl ether (Et₂O, ~160 cm³).

Wash the organic layer with 1 M NaOH solution (110 cm³), followed by brine (2 x 110 cm³).

The base wash removes any unreacted starting phenol.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the

solvent to afford the crude product.

The product, a light yellow powder, can be further purified by recrystallization or column

chromatography if necessary. A yield of ~91% can be expected.[3]
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Reaction scheme for the synthesis of 2-(Benzyloxy)-1-naphthaldehyde.

Analytical Characterization:

¹H NMR: Expect characteristic peaks for the aldehyde proton (~10-11 ppm), aromatic

protons on both the naphthalene and benzyl rings (7-9 ppm), and a key singlet for the

benzylic methylene (-CH₂-) protons (~5.0-5.5 ppm).
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¹³C NMR: The spectrum will show the aldehyde carbonyl carbon (~190 ppm), carbons of the

aromatic rings, and the benzylic carbon (~70 ppm).

IR Spectroscopy: Look for a strong carbonyl (C=O) stretch around 1670-1690 cm⁻¹ and C-O

ether stretches.

Mass Spectrometry: The molecular ion peak [M]⁺ should be observed at m/z corresponding

to its molecular weight (262.30).

Section 6: Reactivity and Applications in Drug
Discovery
2-(Benzyloxy)-1-naphthaldehyde is a valuable intermediate due to the reactivity of its

aldehyde group and its role as a protected precursor.

Key Reactivity:

Benzyne Trapping: The compound has been successfully used in reactions involving the

intramolecular trapping of benzynes to generate novel xanthene structures, demonstrating its

utility in constructing complex polycyclic systems.[3][4]

Condensation Reactions: The aldehyde functionality readily undergoes condensation with

amines and other nucleophiles to form Schiff bases, oximes, and hydrazones, which are

common structural motifs in medicinal chemistry.

Applications in Drug Discovery - A Scaffold for ALDH Inhibitors: While specific biological activity

for 2-(Benzyloxy)-1-naphthaldehyde itself is not extensively documented in peer-reviewed

literature, its core structure is highly relevant to modern drug discovery. Structurally similar

compounds, such as benzyloxybenzaldehyde derivatives, have been identified as potent and

selective inhibitors of Aldehyde Dehydrogenase 1A3 (ALDH1A3).[5][6]

ALDH1A3 is a critical enzyme in the retinoic acid signaling pathway and is overexpressed in

various cancers. It is strongly associated with cancer stem cells (CSCs), which contribute to

tumor recurrence and chemoresistance.[5] Inhibiting ALDH1A3 is therefore a promising

therapeutic strategy to target CSCs and overcome resistance. The benzyloxybenzaldehyde

scaffold has proven to be a promising starting point for developing such inhibitors.[5][6] This
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suggests that 2-(Benzyloxy)-1-naphthaldehyde is a valuable building block for synthesizing

novel drug candidates targeting this pathway.
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Role of ALDH1A3 in cancer stem cells and its inhibition by benzyloxy-based scaffolds.

Conclusion
2-(Benzyloxy)-1-naphthaldehyde is a valuable chemical intermediate with significant potential

for the synthesis of complex molecules and novel therapeutic agents. Its utility is matched by its

hazardous properties, which necessitate rigorous adherence to safety protocols. By

understanding its reactivity, handling it with appropriate care, and leveraging its structural

features, researchers can safely and effectively utilize this compound in advancing the frontiers

of science and medicine.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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